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Compound of Interest

Compound Name: Cyclobutanone

Cat. No.: B123998 Get Quote

An essential guide to the safe and compliant disposal of cyclobutanone, ensuring the

protection of personnel and the environment.

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and regulatory

compliance. Cyclobutanone, a highly flammable liquid and potential irritant, requires specific

procedures to mitigate risks during its disposal. This guide provides a comprehensive, step-by-

step approach to managing cyclobutanone waste, from initial handling to final disposal,

ensuring adherence to safety protocols and environmental regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle cyclobutanone with

appropriate safety measures. The compound is classified as a highly flammable liquid and

vapor, and may cause skin and serious eye irritation.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or a face shield.[2][3]

Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.[3]

Body Protection: A lab coat or other protective clothing is necessary to prevent skin contact.

[2][3]
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Work Environment:

Ensure adequate ventilation and use a local exhaust system.[2][4]

Keep cyclobutanone away from heat, sparks, open flames, and other ignition sources.[4][5]

[6]

Use explosion-proof electrical, ventilating, and lighting equipment.[5][7][8]

Employ non-sparking tools and take precautionary measures against static discharge.[5][7]

[8] All metal parts of the equipment must be grounded.[5]

Cyclobutanone Disposal Protocol
Cyclobutanone must be disposed of as hazardous waste.[8][9] It should not be mixed with

other, less hazardous wastes, as this can increase disposal costs.[9]

Step 1: Waste Collection and Storage

Container Selection: Use a designated, properly labeled, and leak-proof container that is

compatible with cyclobutanone. Plastic containers may be used if approved for flammable

liquids.[7]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name "Cyclobutanone".[10][11] Do not use chemical formulas or

abbreviations.[11] The label should also indicate the associated hazards (e.g., flammable,

irritant).[10]

Segregation: Store cyclobutanone waste separately from incompatible materials, such as

strong oxidizing agents, strong bases, and strong reducing agents.[5] It is crucial to store

acids and bases separately.[10]

Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which

could be a benchtop, a fume hood, or a dedicated cabinet.[10] The SAA must be inspected

weekly for any signs of leakage.[10]

Step 2: Arranging for Disposal
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Contact Environmental Health and Safety (EHS): Do not attempt to neutralize or dispose of

cyclobutanone waste through the sanitary sewer system. Contact your institution's EHS

department or a licensed hazardous waste disposal contractor to arrange for pickup.[11]

Provide Information: Be prepared to provide the full chemical name and quantity of the

waste. If it is a mixture, provide the composition and percentages of all components.[11]

Container Fullness: Once a waste container is full, it must be removed from the SAA within

three days.[10] Partially filled containers can remain in the SAA for up to one year.[10]

Step 3: Spill Management

In the event of a spill, immediate action is necessary to prevent injury and further

contamination.

Evacuate and Ventilate: Evacuate personnel from the immediate area and ensure adequate

ventilation.[2]

Remove Ignition Sources: Eliminate all sources of ignition from the spill area.[5][7]

Containment: For small spills, contain and absorb the liquid with an inert material like

vermiculite or dry sand.[7]

Collection: Collect the absorbed material using non-sparking tools and place it in a suitable,

closed container for disposal.[7][12]

Decontamination: Clean the affected area thoroughly.

Personal Contamination:

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin

with water or shower.[2][4][7]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, including

under the eyelids, and seek medical attention.[5][12]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

If not breathing, give artificial respiration and seek medical attention.[5]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate

medical attention.[7]

Quantitative Data Summary
The following table summarizes key quantitative data for cyclobutanone, primarily sourced

from Safety Data Sheets (SDS).

Property Value Source

Boiling Point 99 °C / 210.2 °F @ 760 mmHg [5][6]

Melting Point -50.9 °C / -59.6 °F [5][12]

Flash Point 10 °C / 50 °F [5][6]

Specific Gravity 0.930 [5]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of cyclobutanone
waste.
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Caption: Cyclobutanone Disposal Workflow.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b123998?utm_src=pdf-body-img
https://www.benchchem.com/product/b123998?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This information is intended for guidance and is not a substitute for institutional

protocols and regulatory requirements. Always consult your institution's Environmental Health

and Safety (EHS) department for specific disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b123998?utm_src=pdf-custom-synthesis
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2200%2F2217-1-X6.pdf
https://www.echemi.com/sds/cyclobutanone-pd1806141003.html
https://www.benchchem.com/pdf/Safe_Disposal_of_Cyclopropyl_2_4_methylphenyl_ethyl_Ketone_A_Procedural_Guide.pdf
https://www.tcichemicals.com/BE/en/sds/C1913_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC110930010&countryCode=US&language=en
https://www.tcichemicals.com/CA/en/p/C1913
https://store.apolloscientific.co.uk/storage/msds/OR30488_msds.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13068~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2013:06:21~~Cyclobutanone~~
https://solvent-recyclers.com/applications/how-can-we-responsibly-dispose-of-methyl-ethyl-ketone-waste.html
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.njit.edu/sites/njit.edu.environmentalsafety/files/Hazardous%20Chemical%20Waste%20Disposal%201-11-17.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA000I79.pdf
https://www.benchchem.com/product/b123998#cyclobutanone-proper-disposal-procedures
https://www.benchchem.com/product/b123998#cyclobutanone-proper-disposal-procedures
https://www.benchchem.com/product/b123998#cyclobutanone-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b123998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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